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Introduction: M25 Concrete in a Research Context
M25 grade concrete is a standardized structural material with a characteristic compressive

strength of 25 N/mm² after 28 days of curing.[1][2] While conventionally used in construction for

elements like beams, columns, and slabs[3][4][5], its well-defined and reproducible properties

make it a valuable reference material in various research applications. These applications can

range from the development and testing of novel coatings and sealants to serving as a

standardized substrate for biocompatibility studies or as a matrix for the controlled release of

embedded substances. The nominal mix ratio for M25 concrete is 1:1:2 (cement:sand:coarse

aggregates).[3][6][7] This document provides a detailed protocol for the design, preparation,

and testing of M25 concrete in a laboratory setting, adhering to the principles outlined in Indian

Standard IS 10262.[2][8]

M25 Concrete Mix Design: Principles and
Calculations
The design of an M25 concrete mix involves a systematic process to determine the optimal

proportions of its constituents—cement, fine aggregate (sand), coarse aggregate, and water—

to achieve the target strength and workability.[8] Admixtures, such as superplasticizers, may

also be incorporated to modify its properties.[9]
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Key Parameters and Stipulations
The following table summarizes the essential parameters for designing an M25 concrete mix

for a moderate exposure condition, as would be typical for many laboratory environments.

Parameter Stipulation / Value Reference / Rationale

Grade Designation M25

Target characteristic

compressive strength of 25

N/mm² at 28 days.

Exposure Condition Moderate

Assumed for a typical indoor

laboratory environment (as per

IS 456:2000).[10][11]

Type of Cement
Ordinary Portland Cement

(OPC), 43 or 53 Grade

Standard and widely available

cement.

Maximum Nominal Size of

Aggregate
20 mm

A common size for laboratory-

scale preparations.

Minimum Cement Content 300 kg/m ³
As per IS 456:2000 for

moderate exposure.[9][10]

Maximum Water-Cement Ratio 0.50
As per IS 456:2000 for

moderate exposure.[9][10][11]

Target Slump 100 mm
Provides good workability for

laboratory casting.[10]

Specific Gravity of Cement 3.15 Typical value for OPC.

Specific Gravity of Fine

Aggregate
2.65 Typical value for sand.

Specific Gravity of Coarse

Aggregate
2.74

Typical value for crushed

stone.

Step-by-Step Calculation Protocol
The following calculations are based on the guidelines of IS 10262.[8]
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Step 1: Target Mean Strength Calculation To ensure the concrete consistently meets the 25

N/mm² requirement, a target mean strength (f'ck) is calculated to account for variability.

Formula: f'ck = fck + 1.65 × S

Where:

fck = Characteristic compressive strength (25 N/mm²)

S = Standard deviation (assumed to be 4.0 N/mm² for M25 grade as per IS 10262)[2][9]

[12]

Calculation: f'ck = 25 + 1.65 × 4.0 = 31.6 N/mm²[2][8][9]

Step 2: Selection of Water-Cement Ratio The water-cement (w/c) ratio is selected based on the

lower of the values required for strength and durability. For M25 concrete under moderate

exposure, the maximum w/c ratio is 0.50 as per IS 456.[2][9][11] Based on empirical data for

strength, a lower w/c ratio may be adopted. For this protocol, we will adopt a w/c ratio of 0.45.

Step 3: Selection of Water Content From Table 2 of IS 10262, the maximum water content for a

20 mm nominal size aggregate and a 25-50 mm slump is 186 liters/m³.[12][13] Since our target

slump is 100 mm, an adjustment is needed. For every 25 mm increase in slump, the water

content is increased by approximately 3%.

Adjustment: For a 100 mm slump, the increase is for an additional 50 mm (100 mm - 50

mm). This corresponds to a 6% increase.

Adjusted Water Content: 186 + (6% of 186) = 186 + 11.16 ≈ 197 liters/m³[11]

Step 4: Calculation of Cement Content The cement content is calculated based on the selected

water content and w/c ratio.

Formula: Cement Content = Water Content / Water-Cement Ratio

Calculation: 197 / 0.45 ≈ 438 kg/m ³

This value is greater than the minimum requirement of 300 kg/m ³, so it is acceptable.[9]
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Step 5: Proportion of Coarse and Fine Aggregate The volume of coarse aggregate per unit

volume of total aggregate is determined from IS 10262. For a 20 mm aggregate and Zone II

fine aggregate, with a w/c ratio of 0.50, the volume of coarse aggregate is 0.62.[2][11]

Volume of Coarse Aggregate (Vca): 0.62

Volume of Fine Aggregate (Vfa): 1 - 0.62 = 0.38

Step 6: Mix Calculations The final quantities of each material per cubic meter of concrete are

calculated using the absolute volume method.[8]

Material Calculation Result

Volume of Cement

(Mass of Cement / Specific

Gravity of Cement) × (1 / 1000)

= (438 / 3.15) × (1 / 1000)

0.139 m³

Volume of Water

(Mass of Water / Specific

Gravity of Water) × (1 / 1000) =

(197 / 1) × (1 / 1000)

0.197 m³

Volume of All-in Aggregates

Total Volume - (Volume of

Cement + Volume of Water) =

1 - (0.139 + 0.197)

0.664 m³

Mass of Coarse Aggregate

Volume of All-in Aggregates ×

Vca × Specific Gravity of

Coarse Aggregate × 1000 =

0.664 × 0.62 × 2.74 × 1000

1128 kg/m ³

Mass of Fine Aggregate

Volume of All-in Aggregates ×

Vfa × Specific Gravity of Fine

Aggregate × 1000 = 0.664 ×

0.38 × 2.65 × 1000

669 kg/m ³

Final Mix Proportions
The final mix proportions for 1 m³ of M25 grade concrete are summarized below.
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Component Mass (kg)

Cement 438

Water 197

Fine Aggregate (Sand) 669

Coarse Aggregate (20 mm) 1128

Water-Cement Ratio 0.45

Mix Ratio (by mass) 1 : 1.53 : 2.58

Experimental Protocols
Materials and Equipment

Cement: Ordinary Portland Cement (OPC), 43 or 53 Grade

Fine Aggregate: Natural sand, conforming to Zone II of IS 383

Coarse Aggregate: Crushed stone, 20 mm nominal size

Water: Potable water, free from impurities

Moulds: 150 mm × 150 mm × 150 mm cube moulds

Mixing Pan or Mechanical Mixer

Weighing Balance

Tamping Rod

Slump Cone Apparatus

Curing Tank

Compressive Strength Testing Machine

Concrete Preparation and Casting
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Preparation: Ensure all moulds are clean and lightly oiled on the inner surfaces.

Weighing: Accurately weigh the required quantities of cement, fine aggregate, and coarse

aggregate for the desired volume of concrete.

Dry Mixing: Mix the cement and fine aggregate thoroughly until a uniform color is achieved.

Add the coarse aggregate and continue mixing.

Wet Mixing: Gradually add the pre-weighed water and mix until a homogeneous concrete

paste is obtained. If using a mechanical mixer, mix for approximately 2-3 minutes.

Casting: Fill the cube moulds with the prepared concrete in three layers of approximately 50

mm each.

Compaction: Compact each layer with a tamping rod, applying 25 evenly distributed strokes.

Finishing: Level the top surface of the concrete with a trowel.

Labeling: Label each mould with a unique identifier and the date of casting.

Curing Protocol
Initial Curing: Store the filled moulds for 24 hours at a temperature of 27 ± 2°C and a relative

humidity of at least 90%.

Demoulding: Carefully remove the concrete cubes from the moulds.

Water Curing: Submerge the cubes in a clean water curing tank.

Duration: Keep the cubes submerged until they are to be tested (typically at 7 and 28 days).

Compressive Strength Testing
Specimen Removal: Remove the concrete cubes from the curing tank and wipe off any

surface moisture.

Testing Machine Setup: Place the cube on the bearing surface of the compressive strength

testing machine. Ensure the load is applied to the sides of the cube as cast, not the top and
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bottom.

Load Application: Apply the load gradually and without shock at a rate of 140 kg/cm ²/min

until the specimen fails.

Data Recording: Record the maximum load applied to the cube.

Strength Calculation:

Compressive Strength (N/mm²) = (Maximum Load (N)) / (Cross-sectional Area (mm²))

For a 150 mm cube, the area is 22,500 mm².

Visualizing the M25 Mix Design Workflow
The logical flow of the M25 concrete mix design process can be visualized as a structured

pathway, starting from the initial requirements and culminating in the final mix proportions.
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Grade: M25
(fck = 25 N/mm²)

Step 1: Calculate
Target Mean Strength

(f'ck = 31.6 N/mm²)

Exposure: Moderate
(Max w/c = 0.50)

Step 2: Select
Water-Cement Ratio

(w/c = 0.45)

Slump: 100 mm

Step 3: Determine
Water Content

(197 kg/m³)

Aggregate Size: 20 mm

Step 5: Determine
Aggregate Proportions

(Vca/Vfa)

Material Properties
(Specific Gravity)

Step 6: Calculate Final
Mass of Aggregates

Step 4: Calculate
Cement Content

(438 kg/m³)

Final Mix Proportions
(per m³)

Cement: 438 kg
Water: 197 kg

Fine Agg: 669 kg
Coarse Agg: 1128 kg

Click to download full resolution via product page

Caption: Workflow for M25 Concrete Mix Design Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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